Cas no 2549014-18-6 (3-{4-[6-methyl-2-(morpholin-4-yl)pyrimidin-4-yl]piperazin-1-yl}pyrazine-2-carbonitrile)

• Product Name: 3-{4-[6-methyl-2-(morpholin-4-yl)pyrimidin-4-yl]piperazin-1-yl}pyrazine-2-carbonitrile
• CAS No: 2549014-18-6
• MF: C₁₈H₂₂N₈O
• MW: 366.420281887054
• CID: 5312332
• PubChem ID: 154830574
• Update Time: 2025-10-28

3-{4-[6-methyl-2-(morpholin-4-yl)pyrimidin-4-yl]piperazin-1-yl}pyrazine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-{4-[6-methyl-2-(morpholin-4-yl)pyrimidin-4-yl]piperazin-1-yl}pyrazine-2-carbonitrile
• AKOS040709427
• F6619-5249
• 2549014-18-6
• 3-[4-[6-Methyl-2-(4-morpholinyl)-4-pyrimidinyl]-1-piperazinyl]-2-pyrazinecarbonitrile

• Inchi： 1S/C18H22N8O/c1-14-12-16(23-18(22-14)26-8-10-27-11-9-26)24-4-6-25(7-5-24)17-15(13-19)20-2-3-21-17/h2-3,12H,4-11H2,1H3
• InChI Key： FXUATLYWYFHXIT-UHFFFAOYSA-N
• SMILES： C1(C#N)=NC=CN=C1N1CCN(C2C=C(C)N=C(N3CCOCC3)N=2)CC1

Computed Properties

• Exact Mass: 366.19165736g/mol
• Monoisotopic Mass: 366.19165736g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 94.3Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 663.6±65.0 °C(Predicted)
• pka: 11.30±0.50(Predicted)

Additional information on 3-{4-[6-methyl-2-(morpholin-4-yl)pyrimidin-4-yl]piperazin-1-yl}pyrazine-2-carbonitrile

3-{4-[6-Methyl-2-(Morpholin-4-yl)Pyrimidin-4-yl]Piperazin-1-yl}Pyrazine-2-Carbonitrile: A Comprehensive Overview

3-{4-[6-Methyl-2-(Morpholin-4-yl)Pyrimidin-4-yl]Piperazin-1-yl}Pyrazine-2-Carbonitrile is a complex organic compound with the CAS number 2549014-18-6. This compound belongs to the class of heterocyclic compounds, which are widely studied in medicinal chemistry due to their potential bioactivity and structural diversity. The molecule features a pyrazine ring substituted with a cyano group at position 2 and a piperazine moiety at position 3. The piperazine ring is further substituted with a pyrimidine derivative, which itself contains a morpholine group and a methyl substituent. This intricate structure suggests that the compound may exhibit unique pharmacological properties, making it a subject of interest in drug discovery research.

The synthesis of 3-{4-[6-Methyl-2-(Morpholin-4-yl)Pyrimidin-4-yl]Piperazin-1-yl}Pyrazine-2-Carbonitrile involves multi-step organic reactions, including nucleophilic substitutions, condensations, and cyclizations. Researchers have employed various strategies to optimize the synthesis process, ensuring high yields and purity. Recent advancements in catalytic methods and green chemistry have further enhanced the efficiency of these reactions, aligning with the growing demand for sustainable chemical practices.

From a pharmacological perspective, this compound has shown promising activity in preclinical studies. It has demonstrated potential as a modulator of key cellular pathways involved in diseases such as cancer and neurodegenerative disorders. For instance, studies have highlighted its ability to inhibit specific kinases and enzymes, which are often overexpressed in pathological conditions. Additionally, the compound's interaction with biological targets has been investigated using advanced techniques like X-ray crystallography and molecular docking simulations.

The structural features of 3-{4-[6-Methyl...Carbonitrile make it an attractive candidate for further exploration in drug development. Its pyrazine core provides a rigid framework that can enhance binding affinity to target proteins. Furthermore, the presence of electron-withdrawing groups like the cyano moiety may influence the compound's electronic properties, affecting its bioavailability and metabolic stability.

Recent research has also focused on understanding the toxicity profile of this compound. In vitro assays have been conducted to assess its cytotoxicity against various cell lines, providing insights into its safety profile. These studies are crucial for determining whether the compound can progress to preclinical testing in animal models.

In conclusion, 3-{4-[6-Methyl...Carbonitrile represents an exciting advancement in medicinal chemistry. Its unique structure, coupled with promising biological activity, positions it as a potential lead compound for therapeutic development. As research continues to unfold, this compound may pave the way for innovative treatments targeting complex diseases.